Cas no 1804516-77-5 ((3,6-Dichloro-2-methylphenyl)(methyl)sulfane)

(3,6-Dichloro-2-methylphenyl)(methyl)sulfane is a sulfur-containing aromatic compound characterized by its dichloro and methyl substituents on the phenyl ring, along with a methylthio functional group. This structure imparts reactivity useful in organic synthesis, particularly as an intermediate in the preparation of agrochemicals and pharmaceuticals. The compound's chlorine atoms enhance its electrophilic properties, facilitating further functionalization, while the methylthio group contributes to its versatility in cross-coupling reactions. Its stability under standard conditions ensures reliable handling and storage. The precise substitution pattern offers selectivity in synthetic applications, making it a valuable building block for constructing complex molecular architectures in research and industrial settings.
(3,6-Dichloro-2-methylphenyl)(methyl)sulfane structure
1804516-77-5 structure
Product Name:(3,6-Dichloro-2-methylphenyl)(methyl)sulfane
CAS No:1804516-77-5
MF:C8H8Cl2S
MW:207.120119094849
CID:4820609
Update Time:2025-05-26

(3,6-Dichloro-2-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichloro-2-methylthioanisole
    • (3,6-dichloro-2-methylphenyl)(methyl)sulfane
    • (3,6-Dichloro-2-methylphenyl)(methyl)sulfane
    • Inchi: 1S/C8H8Cl2S/c1-5-6(9)3-4-7(10)8(5)11-2/h3-4H,1-2H3
    • InChI Key: FVGVNNNBGGUNEF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1C)SC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • XLogP3: 4.1
  • Topological Polar Surface Area: 25.3

(3,6-Dichloro-2-methylphenyl)(methyl)sulfane Pricemore >>

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Additional information on (3,6-Dichloro-2-methylphenyl)(methyl)sulfane

(3,6-Dichloro-2-methylphenyl)(methyl)sulfane (CAS No. 1804516-77-5): An Overview of Its Properties, Applications, and Recent Research

(3,6-Dichloro-2-methylphenyl)(methyl)sulfane (CAS No. 1804516-77-5) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 3,6-dichloro-2-methylphenyl and methyl groups bonded to a sulfur atom, which confer specific chemical properties and reactivity.

The molecular formula of (3,6-Dichloro-2-methylphenyl)(methyl)sulfane is C9H9Cl2S, with a molecular weight of approximately 228.13 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, (3,6-Dichloro-2-methylphenyl)(methyl)sulfane has shown promise as a building block for the development of novel drugs. The presence of the 3,6-dichloro-2-methylphenyl group can enhance the lipophilicity and bioavailability of drug candidates, while the sulfur atom can participate in various chemical reactions to form new functional groups. Recent studies have explored its use in the synthesis of potential antiviral agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of (3,6-Dichloro-2-methylphenyl)(methyl)sulfane as a key intermediate in the synthesis of a series of novel thioether derivatives. These derivatives were evaluated for their antiviral activity against several strains of influenza virus. The results showed that some of the synthesized compounds exhibited potent antiviral activity with low cytotoxicity, highlighting the potential of this compound in drug discovery.

Beyond pharmaceutical applications, (3,6-Dichloro-2-methylphenyl)(methyl)sulfane has also found use in materials science. Its sulfur-containing structure makes it suitable for the synthesis of functional materials with specific properties. For instance, a study published in Advanced Materials (2020) reported the use of this compound as a precursor for the preparation of sulfur-rich polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In addition to its synthetic utility, (3,6-Dichloro-2-methylphenyl)(methyl)sulfane has been studied for its environmental impact. A recent review article in Environmental Science & Technology (2021) discussed the biodegradability and ecotoxicity of various sulfur-containing compounds, including this one. The study found that under certain conditions, (3,6-Dichloro-2-methylphenyl)(methyl)sulfane can be biodegraded by microorganisms, although further research is needed to fully understand its environmental fate and effects.

The safety profile of (3,6-Dichloro-2-methylphenyl)(methyl)sulfane is an important consideration for its industrial use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers and acids.

In conclusion, (3,6-Dichloro-2-methylphenyl)(methyl)sulfane (CAS No. 1804516-77-5) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific fields.

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